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Compound of Interest

Compound Name: Z-D-Nle-ONp

Cat. No.: B554495

Essential Safety and Handling Guide for Z-D-Nle-
ONp

Disclaimer: A specific Safety Data Sheet (SDS) for Z-D-Nle-ONp (CAS 31062-20-1) was not
available. The following guidance is based on the chemical properties of Z-D-Nle-ONp, the
known hazards of similar p-nitrophenyl esters, and the toxicity of its potential hydrolysis
product, p-nitrophenol. It is imperative to treat this substance with caution and handle it in
accordance with the highest laboratory safety standards.

This guide provides researchers, scientists, and drug development professionals with essential
safety protocols, operational procedures, and disposal plans for handling Z-D-Nle-ONp, a p-
nitrophenyl ester derivative of Z-D-norleucine. Due to its chemical nature as a peptide coupling
reagent and a p-nitrophenyl ester, this compound warrants careful handling to minimize
exposure and ensure a safe laboratory environment.

I. Hazard Identification and Quantitative Data

Z-D-Nle-ONp is a white to off-white solid.[1] While specific toxicological data for this compound
is not readily available, p-nitrophenyl esters are known to be potential sensitizers and irritants.
[2][3] Upon hydrolysis, Z-D-Nle-ONp can release p-nitrophenol, a toxic compound. Exposure to
p-nitrophenol can lead to methemoglobinemia, and it is known to cause liver and kidney
damage with acute exposure.[4] The US Environmental Protection Agency (EPA) has classified
p-nitrophenol as a priority toxic persistent pollutant.[5]
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The following table summarizes key physical and chemical properties of Z-D-Nle-ONp and
toxicological data for its potential hydrolysis product, p-nitrophenol, to inform risk assessment.

Property Value Reference
Z-D-Nle-ONp

CAS Number 31062-20-1 [1][6]
Molecular Formula C20H22N206 [1]
Molecular Weight 386.4 g/mol [1]
Appearance White to off-white solid [1]

Melting Point 69-72°C [1]

Storage Temperature 0-8°C [1]

p-Nitrophenol (Potential
Hydrolysis Product)

Acute Toxicity, Oral (Category

3) Toxic if swallowed [71[8]
Acute Toxicity, Dermal ] ] ]

Harmful in contact with skin [718]
(Category 4)
Acute Toxicity, Inhalation o

Harmful if inhaled [71[8]

(Category 4)

Specific Target Organ Toxicity -  May cause damage to organs
Repeated Exposure (Category  through prolonged or repeated [71[8]

2) exposure

Il. Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination when handling Z-D-Nle-ONp.[3] All personnel must receive training on the
proper use, removal, and disposal of PPE.[3]
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e Eye and Face Protection: Chemical safety goggles are required to protect against liquid
splashes and chemical vapors.[3] A face shield should be worn in addition to safety goggles
when there is a high risk of splashing.[3]

o Body Protection: A standard laboratory coat is the minimum requirement to protect clothing
and skin from potential splashes.[3]

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are standard for handling
peptides and their derivatives.[3] Consider double-gloving for added protection, especially
when handling concentrated solutions.[3]

o Respiratory Protection: A respirator is necessary when working with the lyophilized powder to
avoid the inhalation of fine particles.[3] All handling of the solid compound should be
conducted in a certified chemical fume hood.[3]

lll. Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is essential for the safe handling of Z-D-Nle-ONp at
every stage.

1. Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.

o Verify that the container is clearly labeled with the chemical name and any associated
hazard warnings.

¢ Log the compound into the laboratory's chemical inventory system.
2. Storage:

e Store Z-D-Nle-ONp in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.

o Keep the container tightly closed and store at the recommended temperature of O - 8 °C.[1]
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Store in a designated area for toxic or sensitizing chemicals.

. Weighing and Aliquoting (to be performed in a chemical fume hood):
Before handling, ensure the chemical fume hood is functioning correctly.
Don the appropriate PPE as outlined in Section II.

To minimize the dispersion of powder, handle the solid material carefully.[2]

Use anti-static weighing techniques to prevent electrostatic discharge which can cause the
powder to scatter.[2]

Weigh the desired amount of Z-D-Nle-ONp onto a tared weigh boat or paper.
Carefully transfer the weighed compound into a suitable, labeled secondary container.

Clean any spills on the balance and surrounding surfaces immediately with a damp cloth or
paper towel, and dispose of the cleaning materials as hazardous waste.

. Dissolution and Use:
When preparing solutions, add the solvent to the solid slowly to avoid splashing.
If the dissolution process is exothermic, cool the container as needed.

All subsequent experimental work involving Z-D-Nle-ONp should be carried out within a
chemical fume hood.

IV. Disposal Plan

Proper disposal of Z-D-Nle-ONp and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.[2]

1. Waste Segregation:

o All waste contaminated with Z-D-Nle-ONp must be collected in designated, clearly labeled
hazardous waste containers.[2]
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e Do not mix Z-D-Nle-ONp waste with other waste streams unless compatibility has been
confirmed.

e Separate solid and liquid waste into appropriate containers.
2. Types of Waste and Disposal Procedures:

e Solid Waste: This includes contaminated gloves, weigh boats, paper towels, and any other
disposable materials that have come into contact with Z-D-Nle-ONp. Place these items in a
sealed, labeled bag or container for solid hazardous waste.

e Liquid Waste: Unused solutions and reaction mixtures containing Z-D-Nle-ONp should be
collected in a sealed, labeled container for liquid hazardous waste. Do not dispose of this
waste down the drain.[2]

» Contaminated Glassware: Reusable glassware should be decontaminated by rinsing with a
suitable solvent. The initial rinsate must be collected as hazardous waste. After thorough
cleaning, the glassware can be washed normally.

o Spill Cleanup Materials: In the event of a spill, absorb the material with an inert absorbent
(e.g., vermiculite, sand). Collect the absorbent material in a sealed container and dispose of
it as hazardous waste.

3. Waste Pickup:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Arrange for waste pickup by the institution's environmental health and safety department or a
licensed hazardous waste disposal contractor.

V. Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of Z-D-
Nle-ONp.
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Safe Handling and Disposal Workflow for Z-D-Nle-ONp
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Caption: Workflow for the safe handling and disposal of Z-D-Nle-ONp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemimpex.com [chemimpex.com]
e 2. biovera.com.au [biovera.com.au]
¢ 3. benchchem.com [benchchem.com]

e 4. p-nitrophenol toxicity to and its removal by three select soil isolates of microalgae: The
role of antioxidants | Environmental Toxicology and Chemistry | Oxford Academic
[academic.oup.com]

o 5. researchgate.net [researchgate.net]

e 6. Z-D-NLE-ONP | 31062-20-1 [chemicalbook.com]
e 7. cdhfinechemical.com [cdhfinechemical.com]

o 8. dept.harpercollege.edu [dept.harpercollege.edu]

« To cite this document: BenchChem. [Personal protective equipment for handling Z-D-Nle-
ONp]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554495#personal-protective-equipment-for-handling-
z-d-nle-onp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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